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Compound of Interest

Compound Name: Nitroso-prodenafil

Cat. No.: B12751203 Get Quote

Introduction

"Nitroso-prodenafil" is a nitrosated prodrug of aildenafil, an analogue of the

phosphodiesterase type 5 (PDE5) inhibitor sildenafil.[1][2][3] It has been identified as an

undeclared ingredient in herbal dietary supplements marketed for sexual enhancement.[2] The

presence of the nitrosamine moiety is a significant health concern, as nitrosamines are

classified as probable human carcinogens.[2][4] Furthermore, Nitroso-prodenafil acts as a

prodrug, releasing both the PDE5 inhibitor aildenafil and nitric oxide (NO), which can lead to

synergistic and potentially dangerous hypotensive effects.[3] This dual action mimics the

contraindicated combination of PDE5 inhibitors with NO donors.[3] Given the potential for

harm, robust screening methods are essential to detect Nitroso-prodenafil and its analogues

in pharmaceutical products and dietary supplements.

These application notes provide a comprehensive protocol for the screening and quantification

of Nitroso-prodenafil and a panel of its potential analogues using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique

for detecting trace-level impurities.[5][6][7]

Target Analytes

A critical aspect of a successful screening method is the inclusion of relevant analogues. Based

on the structure of Nitroso-prodenafil and common variations seen in other sildenafil

analogues, the following compounds should be included in the screening method.
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Compound Name Structure Key Structural Variation

Nitroso-prodenafil Core Structure N/A

Nitroso-desmethyl-prodenafil
Demethylation of the

piperazine ring

Removal of a methyl group

from the piperazine moiety, a

common metabolic pathway.

Nitroso-hydroxyethyl-prodenafil
Hydroxylation of the N-ethyl

group on the piperazine

Addition of a hydroxyl group,

representing a potential

metabolite.

Nitroso-prodenafil N-oxide
Oxidation of the piperazine

nitrogen

A potential degradation

product or metabolite.

Nitroso-homoprodenafil
Propyl group on the pyrazole

replaced with a butyl group

Variation in the alkyl chain, a

common modification in

analogue synthesis.

Experimental Protocols

This section details the necessary steps for sample preparation, LC-MS/MS analysis, and data

processing.

1. Sample Preparation

The goal of sample preparation is to efficiently extract the target analytes from the sample

matrix while minimizing interferences.

Materials:

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

0.45 µm PTFE syringe filters
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Vortex mixer

Centrifuge

Procedure for Dietary Supplements (Capsules/Tablets):

Accurately weigh the contents of a representative number of capsules or ground tablets to

obtain a homogenized powder.

Weigh 100 mg of the homogenized powder into a 10 mL volumetric flask.

Add 8 mL of methanol and vortex for 5 minutes to facilitate extraction.

Sonicate for 15 minutes.

Bring the flask to volume with methanol and mix thoroughly.

Centrifuge an aliquot of the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm PTFE syringe filter into an autosampler vial.

Dilute the filtered extract 1:10 with the initial mobile phase (e.g., 95:5 Water:Acetonitrile

with 0.1% Formic Acid) for analysis.

2. LC-MS/MS Method

Liquid chromatography coupled with tandem mass spectrometry provides the necessary

selectivity and sensitivity for the detection of trace-level nitrosamines.[5][7]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Triple quadrupole mass spectrometer.

Chromatographic Conditions:
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Parameter Condition

Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometry Conditions:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Desolvation Gas Flow 800 L/hr

Collision Gas Argon

Multiple Reaction Monitoring (MRM) Transitions:

The following table outlines the precursor and product ions for the target analytes. These

transitions should be optimized for the specific instrument being used.
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Analyte
Precursor Ion
(m/z)

Product Ion 1
(m/z) -
Quantifier

Product Ion 2
(m/z) -
Qualifier

Collision
Energy (eV)

Nitroso-

prodenafil
631.3 585.3 283.1 25

Nitroso-

desmethyl-

prodenafil

617.3 571.3 269.1 25

Nitroso-

hydroxyethyl-

prodenafil

647.3 601.3 299.1 25

Nitroso-

prodenafil N-

oxide

647.3 601.3 283.1 27

Nitroso-

homoprodenafil
645.3 599.3 297.1 25

Data Presentation

The results of the screening should be presented in a clear and concise manner to allow for

easy interpretation.

Table 1: Quantitative Results of "Nitroso-prodenafil" and Analogues Screening
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Sample ID
Nitroso-
prodenafil
(ng/g)

Nitroso-
desmethyl-
prodenafil
(ng/g)

Nitroso-
hydroxyeth
yl-
prodenafil
(ng/g)

Nitroso-
prodenafil
N-oxide
(ng/g)

Nitroso-
homoprode
nafil (ng/g)

Sample 1 125.6 < LOQ < LOQ 15.2 < LOQ

Sample 2 < LOQ < LOQ < LOQ < LOQ < LOQ

Sample 3 88.4 12.1 < LOQ < LOQ < LOQ

LOQ 5.0 5.0 5.0 5.0 5.0

LOD 1.5 1.5 1.5 1.5 1.5

LOQ: Limit of Quantitation; LOD: Limit of Detection

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for the screening of Nitroso-prodenafil analogues.

Signaling Pathway

Prodenafil, the active metabolite of Nitroso-prodenafil, is a PDE5 inhibitor. Its mechanism of

action involves the nitric oxide (NO) signaling pathway.

Caption: The NO/cGMP signaling pathway and the inhibitory action of Prodenafil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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